Cas no 897455-17-3 (N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide
• CAS No: 897455-17-3
• MF: C₂₀H₁₈F₃N₃OS
• MW: 405.436633586884
• CID: 5479334
• Update Time: 2025-06-09

N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-3-(trifluoromethyl)benzamide
• N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C20H18F3N3OS/c1-13-5-7-14(8-6-13)17-12-25-19(26-17)28-10-9-24-18(27)15-3-2-4-16(11-15)20(21,22)23/h2-8,11-12H,9-10H2,1H3,(H,24,27)(H,25,26)
• InChI Key： AMTOKDIRPGYNIV-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(C)C=C2)=CN=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide (CAS No. 897455-17-3)

N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide, with the CAS number 897455-17-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring, a trifluoromethyl group, and a benzamide moiety, making it a promising candidate for various applications in drug discovery and material science. Its sulfanyl ethyl linker further enhances its versatility, enabling interactions with biological targets.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide due to its potential as a kinase inhibitor or enzyme modulator. The inclusion of the trifluoromethyl group is noteworthy, as it often improves metabolic stability and bioavailability, a hot topic in modern medicinal chemistry.

The synthesis of CAS 897455-17-3 involves multi-step organic reactions, including imidazole ring formation, thioether linkage creation, and amide coupling. These processes are optimized for high yield and purity, ensuring the compound meets rigorous research standards. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its structural integrity, a critical step for reproducibility in scientific studies.

From an industrial perspective, N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide is often explored for its role in high-performance materials. Its aromatic and heterocyclic components contribute to thermal stability, making it suitable for advanced polymer applications. Additionally, the compound’s electron-withdrawing trifluoromethyl group enhances its utility in organic electronics, aligning with the growing interest in sustainable and efficient materials.

Environmental and safety considerations are paramount when handling CAS 897455-17-3. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Researchers frequently search for safe handling protocols and storage conditions for such compounds, reflecting the broader emphasis on workplace safety in chemical industries.

The future prospects of N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide are bright, with ongoing studies investigating its potential in targeted drug delivery systems and bioimaging. As the scientific community continues to explore structure-activity relationships (SAR), this compound may unlock new therapeutic avenues. Its compatibility with green chemistry principles also positions it as a sustainable option for future innovations.

In summary, N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-(trifluoromethyl)benzamide (CAS 897455-17-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its importance in contemporary research. For scientists and industry professionals, understanding its properties and potential is key to leveraging its full capabilities.